7-Chloro-1,2,3,4-tetrahydroisoquinolin-6-amine
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Overview
Description
7-Chloro-1,2,3,4-tetrahydroisoquinolin-6-amine is a chemical compound with the molecular formula C9H11ClN2 . It is a derivative of tetrahydroisoquinoline, a structural motif found in various natural and non-natural compounds .
Molecular Structure Analysis
The molecular structure of this compound consists of 24 bonds, including 13 non-H bonds, 6 multiple bonds, 6 aromatic bonds, 2 six-membered rings, 1 ten-membered ring, 1 primary aromatic amine, and 1 secondary aliphatic amine .Chemical Reactions Analysis
While specific chemical reactions involving this compound were not found, tetrahydroisoquinolines, in general, have been known to undergo various reactions. For instance, they can be dehydrogenated to give isoquinoline and hydrogenated to decahydroisoquinoline .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 182.65 and a boiling point of 328.0±42.0 °C .Scientific Research Applications
Neuroprotective and Antidepressant Properties
One significant area of research focuses on the neuroprotective, antiaddictive, and antidepressant-like activities of 1-methyl-1,2,3,4-tetrahydroisoquinoline (1MeTIQ), a compound related to 7-Chloro-1,2,3,4-tetrahydroisoquinolin-6-amine, in animal models of central nervous system disorders. This research highlights the potential of 1MeTIQ in treating neurodegenerative diseases through mechanisms such as MAO inhibition, free radical scavenging properties, and antagonism to the glutamatergic system. The findings support the therapeutic potential of 1MeTIQ and, by extension, related compounds in treating depression and addiction (Antkiewicz‐Michaluk, Wąsik, & Michaluk, 2018).
Anticancer and Antibiotic Properties
The review of tetrahydroisoquinolines (THIQs) in therapeutics, including patents from 2010 to 2015, outlines the varied therapeutic activities of THIQ derivatives, highlighting their role in cancer and central nervous system disorders. The review underscores the importance of THIQs as privileged scaffolds in drug discovery, pointing towards the potential of derivatives such as this compound in developing treatments for a broad range of diseases, including infectious diseases and cancer (Singh & Shah, 2017).
Role in Autoimmune Disorders and Antimalarial Activity
Another aspect of research on related compounds involves the study of chloroquine and its derivatives in the treatment of autoimmune disorders. This work sheds light on the immunosuppressive activity of chloroquine and hydroxychloroquine, suggesting a potential role for related compounds in modulating immune response. Such research indicates the broader applicability of this class of compounds beyond their traditional use in treating malaria, potentially extending to the treatment of systemic lupus erythematosus, rheumatoid arthritis, and other autoimmune conditions (Taherian, Rao, Malemud, & Askari, 2013).
Safety and Hazards
Future Directions
The future directions of research on 7-Chloro-1,2,3,4-tetrahydroisoquinolin-6-amine could involve further exploration of its synthesis methods, biological activities, and potential applications in medicinal chemistry. The development of novel tetrahydroisoquinoline analogs with potent biological activity is an area of ongoing interest .
Mechanism of Action
Target of Action
7-Chloro-1,2,3,4-tetrahydroisoquinolin-6-amine belongs to the class of 1,2,3,4-tetrahydroisoquinolines (THIQ) compounds . These compounds are known to exert diverse biological activities against various infective pathogens and neurodegenerative disorders . .
Mode of Action
Thiq compounds, in general, are known to interact with their targets, leading to changes that result in their biological activities .
Biochemical Pathways
Thiq compounds are known to affect various biochemical pathways, leading to their diverse biological activities .
Result of Action
Thiq compounds are known to exert diverse biological activities against various infective pathogens and neurodegenerative disorders .
Properties
IUPAC Name |
7-chloro-1,2,3,4-tetrahydroisoquinolin-6-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11ClN2/c10-8-3-7-5-12-2-1-6(7)4-9(8)11/h3-4,12H,1-2,5,11H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BDDFKXZDDQGDSD-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC2=CC(=C(C=C21)N)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11ClN2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60855957 |
Source
|
Record name | 7-Chloro-1,2,3,4-tetrahydroisoquinolin-6-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60855957 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.65 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1259326-52-7 |
Source
|
Record name | 6-Isoquinolinamine, 7-chloro-1,2,3,4-tetrahydro- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1259326-52-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 7-Chloro-1,2,3,4-tetrahydroisoquinolin-6-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60855957 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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